![molecular formula C15H12ClN3O4S B3929609 N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide](/img/structure/B3929609.png)
N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide
Overview
Description
N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide, also known as NCTB, is a synthetic compound that has been widely studied for its potential applications in scientific research.
Mechanism of Action
N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide inhibits thiol proteases by forming a covalent bond with the active site cysteine residue of the enzyme. This covalent bond prevents the enzyme from functioning properly, leading to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in various cell types. Additionally, this compound has been shown to inhibit the growth of cancer cells and to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of using N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide in lab experiments is its specificity for thiol proteases. This specificity allows for the selective inhibition of these enzymes, which can be useful in studying their role in various cellular processes. However, one limitation of using this compound is its potential toxicity. This compound has been shown to be toxic to some cell types at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide. One direction is the development of more potent and selective inhibitors of thiol proteases. Additionally, this compound could be used in combination with other compounds to enhance its anticancer or anti-inflammatory effects. Finally, further research is needed to fully understand the mechanisms underlying the biochemical and physiological effects of this compound.
Scientific Research Applications
N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide has been studied for its potential applications in various scientific fields, including biochemistry, pharmacology, and toxicology. It has been shown to inhibit the activity of thiol proteases, which are enzymes involved in many cellular processes. This inhibition can lead to the disruption of cellular function and ultimately cell death.
properties
IUPAC Name |
N-[(2-chloro-4-nitrophenyl)carbamothioyl]-2-methoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O4S/c1-23-13-5-3-2-4-10(13)14(20)18-15(24)17-12-7-6-9(19(21)22)8-11(12)16/h2-8H,1H3,(H2,17,18,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLKKRZRYQCDHQN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC(=S)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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